Cas no 819800-80-1 (1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester)

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester structure
819800-80-1 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
CAS No:819800-80-1
MF:C11H12O4
MW:208.210583686829
CID:715676
Update Time:2024-02-04

1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxylicacid, 2,3-dihydro-7-methyl-, methyl ester
    • 1,4-Benzodioxin-5-carboxylicacid,2,3-dihydro-7-methyl-,methylester(9CI)
    • methyl 7-methyl-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate
    • Inchi: 1S/C11H12O4/c1-7-5-8(11(12)13-2)10-9(6-7)14-3-4-15-10/h5-6H,3-4H2,1-2H3
    • InChI Key: BAYUDZZMCZBIMD-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C)=CC(C(OC)=O)=C2OCC1

Computed Properties

  • Exact Mass: 208.074
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd